Cas no 263386-70-5 (1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol)

• Product Name: 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol
• CAS No: 263386-70-5
• MF: C₅₅H₉₈O₆
• MW: 855.4
• CID: 4762541
• PubChem ID: 15464656
• Update Time: 2025-06-28

1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 5Z,8Z,11Z,14Z-eicosatetraenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester
• CID 15464656
• 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol
• 5,8,11,14-Eicosatetraenoic acid, 2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (5Z,8Z,11Z,14Z)-
• HY-145510
• PD099333
• 263386-70-5
• CS-0375357
• 2,3-Di(hexadecanoyloxy)propyl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate

• Inchi： 1S/C55H98O6/c1-4-7-10-13-16-19-22-25-26-27-28-31-33-36-39-42-45-48-54(57)60-51-52(61-55(58)49-46-43-40-37-34-30-24-21-18-15-12-9-6-3)50-59-53(56)47-44-41-38-35-32-29-23-20-17-14-11-8-5-2/h16,19,25-26,28,31,36,39,52H,4-15,17-18,20-24,27,29-30,32-35,37-38,40-51H2,1-3H3/b19-16-,26-25-,31-28-,39-36-
• InChI Key： FTMDHBKIGZUTJX-MFRLHHNRSA-N
• SMILES： O(C(COC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 854.73634084g/mol
• Monoisotopic Mass: 854.73634084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 61
• Rotatable Bond Count: 50
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.1
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 0.928±0.06 g/cm3(Predicted)
• Boiling Point: 800.7±65.0 °C(Predicted)
• Solubility: DMF: 10 mg/ml; Ethanol: 10 mg/ml; Ethanol:PBS(pH 7.2) (1:1): 0.5 mg/ml

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol

1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol (CAS No. 263386-70-5) in Modern Biomedical Research

1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol, commonly referred to as CAS No. 263386-70-5, represents a pivotal molecule in the field of lipid signaling and membrane biology. This compound is a specialized type of glycerolipid, characterized by its unique molecular structure and functional versatility. Recent advancements in biomedical research have underscored its role in cellular signaling pathways, inflammatory responses, and therapeutic applications. This article explores the 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol molecule's structural properties, biological functions, and its significance in contemporary scientific studies.

The 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol molecule is a triacylglycerol derivative, featuring three fatty acid chains attached to a glycerol backbone. Specifically, the molecule contains two palmitic acid chains at the 1 and 2 positions, while the 3 position is occupied by an arachidonic acid chain. This structural configuration is critical for its biological activity, as the presence of arachidonic acid, a polyunsaturated fatty acid, enables the molecule to participate in complex signaling cascades. The CAS No. 263386-70-5 designation ensures standardized identification of this compound across research and industrial applications.

Recent studies have highlighted the role of 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol in modulating membrane fluidity and lipid raft formation. Lipid rafts, microdomains enriched in cholesterol and sphingolipids, play a crucial role in cellular signaling and membrane trafficking. The incorporation of CAS No. 263386-70-5 into these structures may influence the localization of signaling molecules, thereby affecting cellular responses to external stimuli. This aspect has garnered significant attention in the context of diseases such as cancer, where altered membrane dynamics are implicated in tumor progression.

One of the most notable applications of 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol is its potential as a therapeutic agent in inflammatory disorders. Arachidonic acid derivatives are known to interact with various receptors, including the prostaglandin and leukotriene pathways, which are central to the inflammatory response. Research published in Frontiers in Immunology (2023) suggests that CAS No. 263386-70-5 may act as a modulator of these pathways, offering novel avenues for the development of anti-inflammatory therapies. This aligns with the growing emphasis on targeting lipid signaling in chronic inflammatory conditions.

Advancements in lipidomics have further illuminated the significance of 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol in metabolic regulation. A 2024 study in Nature Communications demonstrated that this compound plays a role in the regulation of mitochondrial function and energy metabolism. The study revealed that CAS No. 263386-70-5 can influence the activity of key enzymes involved in oxidative phosphorylation, suggesting its potential as a therapeutic target in metabolic syndromes such as diabetes and obesity.

The 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol molecule is also being explored for its applications in nanotechnology and drug delivery systems. Researchers are investigating its use as a component in lipid-based nanoparticles, which can enhance the bioavailability of hydrophobic drugs. A 2023 study in Advanced Drug Delivery Reviews highlighted the potential of CAS No. 263386-70-5 to improve the stability and targeting efficiency of drug carriers, particularly in the context of cancer therapy.

Another area of interest is the role of 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol in neurodegenerative diseases. Emerging evidence suggests that alterations in lipid metabolism may contribute to the pathogenesis of conditions such as Alzheimer's and Parkinson's disease. A 2024 review in Cell Reports discussed the potential of CAS No. 263386-70-5 to mitigate neuroinflammation and protect neuronal cells from oxidative stress, offering promising therapeutic implications.

Despite its potential, the use of 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol in clinical settings remains in the exploratory phase. Challenges such as the molecule's stability, bioavailability, and potential side effects necessitate further research. However, the growing body of evidence supporting its biological relevance underscores the importance of continued investigation into its therapeutic applications.

In conclusion, 1,2-Dipalmitoyl-3-Arachidonoyl-rac-glycerol (CAS No. 263386-70-5) stands as a critical molecule in modern biomedical research. Its structural uniqueness and functional versatility have positioned it as a key player in lipid signaling, inflammatory regulation, and metabolic processes. As research continues to uncover its mechanisms and applications, the potential of this compound to revolutionize therapeutic strategies in various diseases becomes increasingly evident.